Cas no 2549009-81-4 (N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide)

• Product Name: N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide
• CAS No: 2549009-81-4
• MF: C₁₂H₁₈N₄O₂S
• MW: 282.361920833588
• CID: 5312950
• PubChem ID: 154582543
• Update Time: 2025-06-22

N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549009-81-4
• F6788-7986
• N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide
• AKOS040729915
• N-Methyl-N-[[1-(2-pyrimidinyl)-3-azetidinyl]methyl]cyclopropanesulfonamide

• Inchi： 1S/C12H18N4O2S/c1-15(19(17,18)11-3-4-11)7-10-8-16(9-10)12-13-5-2-6-14-12/h2,5-6,10-11H,3-4,7-9H2,1H3
• InChI Key： FKUIEWHLUVUZCA-UHFFFAOYSA-N
• SMILES： C1(S(N(C)CC2CN(C3=NC=CC=N3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 282.11504700g/mol
• Monoisotopic Mass: 282.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.9±51.0 °C(Predicted)
• pka: 3.86±0.33(Predicted)

Additional information on N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide

N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide (CAS No. 2549009-81-4)

N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide (CAS No. 2549009-81-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanesulfonamides and is characterized by its unique structural features, which include a cyclopropane ring, a sulfonamide group, and a pyrimidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The cyclopropane ring is a key structural component of N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide. Cyclopropane rings are known for their high strain energy, which can influence the conformational flexibility and reactivity of the molecule. This property is particularly important in drug design, as it can affect the binding affinity and selectivity of the compound to its target. The presence of the sulfonamide group further enhances the pharmacological properties of the molecule by providing additional hydrogen bonding capabilities and increasing its solubility in biological systems.

The pyrimidine moiety is another critical feature of N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide. Pyrimidine derivatives are widely used in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The pyrimidine ring in this compound likely contributes to its biological activity by facilitating interactions with specific protein targets or nucleic acid sequences.

Recent studies have highlighted the potential therapeutic applications of N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide effectively reduced tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines and reduced inflammation in animal models of inflammatory diseases. These findings suggest that N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide may have potential applications in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-methyl-N-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide (CAS No. 2549009-81-4) is a promising compound with diverse therapeutic potential. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases and conditions.